Cas no 1029512-05-7 (3-Isoquinolinecarboxamide, N-[(1R)-1-[(4-chlorophenyl)methyl]-2-[4-cyclohexyl-4-)
1029512-05-7 structure
Product Name:3-Isoquinolinecarboxamide, N-[(1R)-1-[(4-chlorophenyl)methyl]-2-[4-cyclohexyl-4-
CAS No:1029512-05-7
MF:C11H12N4
MW:200.2397813797
CID:830974
Update Time:2026-04-29
3-Isoquinolinecarboxamide, N-[(1R)-1-[(4-chlorophenyl)methyl]-2-[4-cyclohexyl-4- Chemical and Physical Properties
Names and Identifiers
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- 3-Isoquinolinecarboxamide, N-[(1R)-1-[(4-chlorophenyl)methyl]-2-[4-cyclohexyl-4-
- 3-[(Dimethylamino)methyl]-1H-pyrrolo[2,3-b]pyridine-5-carbonitril e
- 3-((dimethylamino)methyl)-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
- 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, 3-[(diMethylaMino)Methyl]-
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- Inchi: InChI=1S/C11H12N4/c1-15(2)7-9-6-14-11-10(9)3-8(4-12)5-13-11/h3,5-6H,7H2,1-2H3,(H,13,14)
- InChI Key: XYGBOHJOJGCJER-UHFFFAOYSA-N
- SMILES: CN(C)CC1=CNC2=C1C=C(C#N)C=N2
Computed Properties
- Exact Mass: 200.10636
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 55.71
3-Isoquinolinecarboxamide, N-[(1R)-1-[(4-chlorophenyl)methyl]-2-[4-cyclohexyl-4- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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